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Introduction

N-terminal modification is a critical strategy in peptide and protein engineering, employed to
enhance stability, modulate bioactivity, and improve pharmacokinetic profiles. One of the most
common modifications is N-terminal acetylation, which neutralizes the positive charge of the N-
terminal amine and can mimic the natural structure of many proteins.[1][2] This modification
often increases a peptide's resistance to degradation by exopeptidases, thereby extending its
biological half-life.[3][4]

AC-Ser(tbu)-OH, or N-Acetyl-O-tert-butyl-L-serine, is a specialized amino acid derivative
designed for the convenient introduction of an N-terminal acetylated serine residue. The tert-
butyl (tBu) group provides robust protection for the serine side-chain hydroxyl group during
standard solid-phase peptide synthesis (SPPS), preventing unwanted side reactions.[5] This
reagent is particularly valuable for synthesizing complex therapeutic peptides where N-terminal
modifications are essential for function.[6]

Reagent Properties and Rationale for Use

AC-Ser(tbu)-OH is a bifunctional reagent that simultaneously introduces an N-terminal acetyl
cap and a serine residue. This is advantageous when the desired peptide sequence begins
with serine and requires N-terminal acetylation for optimal activity or stability.
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Table 1: Physicochemical Properties of AC-Ser(tbu)-OH

Property Value Reference
CAS Number 77285-09-7 [71[8]
Molecular Formula CoH17NOa4 [8]
Molecular Weight 203.24 g/mol [8]

Form White Crystalline Powder [9]

| Storage Temp. | -15°C to 2-8°C |[9][10] |

The core advantage of using AC-Ser(tbu)-OH lies in its orthogonal protection strategy, which is
fully compatible with standard Fmoc/tBu-based solid-phase peptide synthesis.[6]
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AC-Ser(tbu)-OH Structure & Function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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